Cas no 2229426-18-8 (2,2-difluoro-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-amine)

• Product Name: 2,2-difluoro-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-amine
• CAS No: 2229426-18-8
• MF: C₉H₉F₂N₅
• MW: 225.198067426682
• CID: 5926436
• PubChem ID: 165852391
• Update Time: 2025-05-21

2,2-difluoro-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-amine
• EN300-1963380
• 2229426-18-8
• 2,2-difluoro-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]ethan-1-amine

• Inchi： 1S/C9H9F2N5/c10-9(11,4-12)7-1-2-8(14-3-7)16-6-13-5-15-16/h1-3,5-6H,4,12H2
• InChI Key： BMETZJYWHBSMMI-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CN=C(C=C1)N1C=NC=N1)F

Computed Properties

• Exact Mass: 225.08260163g/mol
• Monoisotopic Mass: 225.08260163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 2,2-difluoro-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylethan-1-amine

Compound CAS No. 2229426-18-8: 2,2-Difluoro-2-(6-(1H-1,2,4-Triazol-1-Yl)Pyridin-3-Yl)Ethan-1-Amine

The compound with CAS No. 2229426-18-8, known as 2,2-difluoro-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yi)ethanamine, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a 1H-1,2,4-triazole group and an ethanamine moiety bearing two fluorine atoms. The presence of these functional groups imparts the compound with distinctive chemical and physical properties that make it valuable for various research and industrial applications.

Recent studies have highlighted the potential of fluorinated pyridine derivatives in drug discovery programs. The fluorine atoms in this compound contribute to its lipophilicity and stability, which are crucial for drug candidates targeting specific biological pathways. Additionally, the triazole group is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the compound's bioavailability and interaction with biological targets.

In terms of synthesis, ethanamine derivatives like this compound are typically prepared through multi-step organic reactions involving nucleophilic substitutions or coupling reactions. The incorporation of fluorine atoms often requires specialized reagents and conditions to ensure high yields and purity. Researchers have explored various strategies to optimize the synthesis of such compounds, including microwave-assisted synthesis and catalytic methods.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent advancements in organic electronics have demonstrated the potential of pyridine-based compounds to enhance device performance by improving charge transport properties.

In terms of toxicity and environmental impact, studies have shown that fluorinated aromatic compounds like this one exhibit moderate biodegradability under specific conditions. However, further research is required to fully understand their long-term effects on ecosystems and human health.

The development of novel synthetic routes for this compound has been a focus of recent research efforts. Scientists have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the triazole ring or the fluorination process. These advancements not only improve the efficiency of synthesis but also reduce the environmental footprint associated with traditional methods.

In conclusion, CAS No. 2229426-18-8 represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.